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Abstract
Epoxyparvinolide, a sesquiterpenoid isolated from the medicinal plant Pogostemon

parviflorus, represents a class of natural products with potential therapeutic applications. This

technical guide provides a comprehensive review of the available scientific information on

Epoxyparvinolide and related sesquiterpenoids. Due to the limited publicly available data on

Epoxyparvinolide, this document also synthesizes information on the broader class of

sesquiterpenoids from Pogostemon species to provide context for its potential biological

activities and characteristics. This guide covers the known chemical properties, biological

activities, and experimental data related to these compounds, aiming to facilitate further

research and development.

Introduction to Epoxyparvinolide and
Sesquiterpenoids
Epoxyparvinolide is a sesquiterpenoid, a class of naturally occurring 15-carbon isoprenoids.

These compounds are secondary metabolites found in a wide variety of plants and fungi and

are known for their diverse and potent biological activities. The source of Epoxyparvinolide,

Pogostemon parviflorus, is a member of the Lamiaceae family and has been traditionally used

in medicine, suggesting the presence of bioactive constituents. Sesquiterpenoids from
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Pogostemon species have demonstrated a range of effects, including antimicrobial and anti-

inflammatory properties.

Chemical Properties of Epoxyparvinolide
Detailed structural and physicochemical data for Epoxyparvinolide are not extensively

reported in widely accessible literature. However, based on its classification as a

sesquiterpenoid and its molecular formula, key characteristics can be inferred.

Property Value Source

Molecular Formula C₁₅H₂₂O₃
Inferred from chemical

databases

Molecular Weight 250.33 g/mol
Inferred from chemical

databases

Class Sesquiterpenoid (Patra & Mitra, 1986)

Natural Source Pogostemon parviflorus (Patra & Mitra, 1986)

Biological Activity of Epoxyparvinolide and Related
Compounds
While specific studies on the signaling pathways of Epoxyparvinolide are not available, data

on related compounds and extracts from Pogostemon parviflorus suggest potential

antimicrobial activity.

Antimicrobial Activity
A compound with the same molecular formula as Epoxyparvinolide, isolated from Aspergillus

niger, has been evaluated for its antimicrobial properties. The following table summarizes the

zone of inhibition observed in a disc diffusion assay.
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Microorganism Concentration (µ g/disk ) Zone of Inhibition (mm)

Staphylococcus aureus 50 -

Staphylococcus aureus 100 -

Escherichia coli 50 -

Escherichia coli 100 -

Bacillus subtilis 50 -

Bacillus subtilis 1000 -

Note: Specific inhibition zone diameters were not provided in the source data.

Extracts of Pogostemon parviflorus have shown antidermatophytic activity, with Minimum

Inhibitory Concentration (MIC) values ranging from 2.5 to 10 mg/mL against various

dermatophytes.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Epoxyparvinolide are

not readily available. The following represents a generalized workflow for the isolation and

analysis of sesquiterpenoids from a plant source, which could be adapted for

Epoxyparvinolide.

General Isolation and Purification Workflow
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Plant Material (Pogostemon parviflorus)

Drying and Grinding

Solvent Extraction (e.g., Ethanol, Hexane)

Crude Extract

Column Chromatography (Silica Gel)

Fractionation

Further Purification (e.g., HPLC)

Isolated Epoxyparvinolide
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Isolated Compound

Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR)

Molecular Formula Determination

Structure Elucidation

1D NMR (¹H, ¹³C) 2D NMR (COSY, HMQC, HMBC)

Potential Research Areas for Epoxyparvinolide

Epoxyparvinolide Target Identification
Bioactivity Screening

Mechanism of Action Studies
Biochemical & Cellular Assays

Lead Optimization
Structure-Activity Relationship

Preclinical Development
In vivo Efficacy & Toxicity

Click to download full resolution via product page

To cite this document: BenchChem. [In-Depth Technical Guide: Epoxyparvinolide and
Related Sesquiterpenoids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14813637#review-of-epoxyparvinolide-and-related-
sesquiterpenoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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